Cas no 116652-63-2 (Carbamic acid, (2-propoxy-4-pyridinyl)-, 1,1-dimethylethyl ester)
116652-63-2 structure
Product Name:Carbamic acid, (2-propoxy-4-pyridinyl)-, 1,1-dimethylethyl ester
CAS No:116652-63-2
MF:C13H20N2O3
MW:252.309503555298
CID:3650743
PubChem ID:54325245
Update Time:2025-04-22
Carbamic acid, (2-propoxy-4-pyridinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (2-propoxy-4-pyridinyl)-, 1,1-dimethylethyl ester
- 116652-63-2
- SULJZOGPZUAPGI-UHFFFAOYSA-N
- DTXSID101171766
- (1,1-dimethylethyl) N-(2-propoxy-4-pyridinyl)carbamate
- SCHEMBL9598789
-
- Inchi: 1S/C13H20N2O3/c1-5-8-17-11-9-10(6-7-14-11)15-12(16)18-13(2,3)4/h6-7,9H,5,8H2,1-4H3,(H,14,15,16)
- InChI Key: SULJZOGPZUAPGI-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CN=C(C=1)OCCC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 252.14739250Da
- Monoisotopic Mass: 252.14739250Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 60.5Ų
Carbamic acid, (2-propoxy-4-pyridinyl)-, 1,1-dimethylethyl ester Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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